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Introduction
Nomegestrol acetate is a synthetic progestin used in oral contraceptives and for the treatment

of gynecological disorders. Accurate and precise quantification of nomegestrol acetate in bulk

drug and pharmaceutical dosage forms is crucial for quality control and regulatory compliance.

This application note details a robust reverse-phase high-performance liquid chromatography

(RP-HPLC) method for the determination of nomegestrol acetate. The method is designed to

be specific, accurate, and precise, adhering to the general principles of method validation

outlined by the International Council for Harmonisation (ICH).

Principle
The chromatographic separation is achieved on a C18 stationary phase. Nomegestrol acetate

is a moderately nonpolar molecule, and its retention on the nonpolar stationary phase is

modulated by a polar mobile phase. The mobile phase consists of a mixture of an organic

solvent (acetonitrile) and an aqueous buffer, which allows for the efficient elution and

separation of nomegestrol acetate from potential impurities and excipients. Detection is

performed using a UV detector at a wavelength where nomegestrol acetate exhibits significant

absorbance, ensuring high sensitivity.

Experimental Protocol
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Instrumentation and Chromatographic Conditions
A standard HPLC system equipped with a pump, autosampler, column oven, and a UV-Vis

detector is suitable for this analysis.

Parameter Specification

HPLC System Quaternary or Binary Gradient HPLC System

Detector UV-Vis Detector

Column C18, 150 mm x 4.6 mm, 5 µm particle size

Mobile Phase
Acetonitrile : 0.02 M Potassium Dihydrogen

Phosphate Buffer (pH 5.6) (60:40 v/v)

Flow Rate 1.0 mL/min

Injection Volume 20 µL

Column Temperature 30°C

Detection Wavelength 240 nm

Run Time 10 minutes

Reagent and Standard Preparation
Acetonitrile: HPLC grade

Potassium Dihydrogen Phosphate (KH2PO4): Analytical grade

Water: HPLC grade or purified water

Mobile Phase Preparation: Dissolve 2.72 g of KH2PO4 in 1000 mL of water to prepare a

0.02 M solution. Adjust the pH to 5.6 with dilute potassium hydroxide or phosphoric acid.

Filter the buffer through a 0.45 µm membrane filter. Mix 600 mL of acetonitrile with 400 mL of

the prepared buffer. Degas the mobile phase by sonication before use.

Standard Stock Solution (100 µg/mL): Accurately weigh about 10 mg of Nomegestrol Acetate

Reference Standard and transfer it to a 100 mL volumetric flask. Dissolve in and dilute to
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volume with the mobile phase.

Working Standard Solutions: Prepare a series of working standard solutions by diluting the

stock solution with the mobile phase to obtain concentrations in the range of 5-30 µg/mL.

Sample Preparation (from Tablets)
Weigh and finely powder not fewer than 20 tablets.

Accurately weigh a portion of the powder equivalent to 10 mg of nomegestrol acetate and

transfer it to a 100 mL volumetric flask.

Add about 70 mL of the mobile phase and sonicate for 15 minutes to ensure complete

dissolution of the active ingredient.

Dilute to volume with the mobile phase and mix well.

Filter the solution through a 0.45 µm syringe filter, discarding the first few mL of the filtrate.

The filtered solution is ready for injection.

System Suitability
Before sample analysis, the chromatographic system must meet the following suitability

parameters. These are determined from six replicate injections of a working standard solution

(e.g., 20 µg/mL).

Parameter Acceptance Criteria

Tailing Factor (T) ≤ 2.0

Theoretical Plates (N) ≥ 2000

% RSD of Peak Areas ≤ 2.0%

Method Validation Summary
The described method has been validated according to ICH guidelines, demonstrating its

suitability for the intended purpose. The key validation parameters are summarized below.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1243247?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Linearity
The linearity of the method was evaluated by analyzing a series of standard solutions at

different concentrations.

Concentration (µg/mL) Mean Peak Area (n=3)

5 152345

10 304567

15 456789

20 608901

25 761234

30 913456

Correlation Coefficient (r²) 0.9998

Precision
The precision of the method was determined by repeatability (intra-day) and intermediate

precision (inter-day) studies.

Precision Level Concentration (µg/mL) % RSD of Peak Area (n=6)

Repeatability 20 0.85

Intermediate Precision 20 1.23

Accuracy (Recovery)
The accuracy was assessed by the recovery of known amounts of nomegestrol acetate spiked

into a placebo matrix at three different concentration levels.
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Spiked Level
Amount Added
(µg/mL)

Amount Recovered
(µg/mL)

% Recovery

80% 16 15.8 98.75

100% 20 20.1 100.5

120% 24 23.8 99.17

Mean Recovery 99.47%

Limit of Detection (LOD) and Limit of Quantitation (LOQ)
The sensitivity of the method was determined by calculating the LOD and LOQ based on the

standard deviation of the response and the slope of the calibration curve.

Parameter Value (µg/mL)

LOD 0.15

LOQ 0.45
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Caption: Overall workflow for the HPLC analysis of nomegestrol acetate.
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Dilute to 100 mL with Mobile Phase

Filter through 0.45 µm Syringe Filter

Inject into HPLC
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Caption: Detailed workflow for the preparation of samples from tablet dosage forms.

Conclusion
The reverse-phase HPLC method described in this application note is simple, rapid, and

reliable for the quantitative determination of nomegestrol acetate in pharmaceutical
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formulations. The method exhibits excellent linearity, precision, and accuracy, making it suitable

for routine quality control analysis and stability studies in the pharmaceutical industry. The

provided protocols and validation data demonstrate the robustness and suitability of the

method for its intended purpose.

To cite this document: BenchChem. [Application Note: Reverse Phase HPLC Method for
Quantitative Analysis of Nomegestrol Acetate]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1243247#reverse-phase-hplc-method-for-
nomegestrol-acetate-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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